Cas no 2020791-16-4 (1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one)

• Product Name: 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one
• CAS No: 2020791-16-4
• MF: C₁₀H₇I₂N₃O
• MW: 438.991026163101
• CID: 6223097
• PubChem ID: 165521298
• Update Time: 2025-05-20

1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one
• 2020791-16-4
• EN300-1292949
• 1-[5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-yl]ethan-1-one

• Inchi： 1S/C10H7I2N3O/c1-6(16)7-2-8(4-13-3-7)15-5-14-9(11)10(15)12/h2-5H,1H3
• InChI Key： ZDBYVAUVIKINFM-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1C1C=NC=C(C(C)=O)C=1)I

Computed Properties

• Exact Mass: 438.86786g/mol
• Monoisotopic Mass: 438.86786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one

Comprehensive Guide to 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one (CAS No. 2020791-16-4): Properties, Applications, and Market Insights

The compound 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one (CAS No. 2020791-16-4) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a diiodo-imidazole moiety linked to a pyridine-3-ylethanone group, makes it a valuable intermediate for drug discovery and material science applications. This article delves into its chemical properties, synthesis methods, applications, and emerging market trends, addressing common queries from researchers and industry professionals.

Chemically, 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one is characterized by its high molecular weight due to the presence of iodine atoms, which also enhance its reactivity in cross-coupling reactions. The compound’s imidazole-pyridine hybrid structure is particularly noteworthy, as it combines the electron-rich nature of imidazole with the aromatic stability of pyridine. This dual functionality is often explored in the development of heterocyclic pharmaceuticals, a hot topic in medicinal chemistry due to the growing demand for novel drug candidates.

One of the most searched questions about this compound revolves around its synthetic routes. Researchers frequently inquire about efficient methods to produce 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one with high yield and purity. Common approaches involve the iodination of precursor imidazole derivatives followed by coupling with pyridine-based intermediates. Recent advancements in catalytic C-H activation have also been explored to streamline its synthesis, aligning with the industry’s shift toward greener and more sustainable chemical processes.

In terms of applications, 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one is primarily investigated for its role in small-molecule drug development. Its structural motifs are found in compounds targeting kinase inhibition, a key area in oncology and inflammation research. Additionally, its iodine-rich composition makes it a candidate for radiopharmaceuticals, where iodine isotopes are used for diagnostic imaging. These applications tie into broader trends, such as the rise of precision medicine and the search for multifunctional therapeutic agents.

Market demand for 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one is driven by its niche applications in academia and industry. Suppliers often highlight its availability as a high-purity reference standard for analytical testing, another frequently searched term. The compound’s stability under standard laboratory conditions and compatibility with common solvents like DMSO and methanol further enhance its utility. However, researchers are advised to store it in amber vials to prevent potential degradation from light exposure, a practical tip often overlooked in literature.

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In conclusion, 1-5-(4,5-diiodo-1H-imidazol-1-yl)pyridin-3-ylethan-1-one represents a compelling case study in the intersection of synthetic chemistry and applied research. Its versatility in pharmaceutical applications, coupled with ongoing innovations in synthetic methodologies, positions it as a compound of enduring interest. As the scientific community continues to explore iodinated heterocycles and their biomedical potential, this molecule is likely to remain a subject of active investigation and commercial relevance.